Cas no 125002-91-7 (4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)-)
The compound 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)- is a flavonoid derivative characterized by its polyhydroxylated and prenylated structure. Its key advantages include a high degree of antioxidant activity due to the presence of multiple hydroxyl groups, which enhance radical scavenging potential. The prenyl side chains (3-methyl-2-butenyl groups) at the 6 and 8 positions contribute to increased lipophilicity, improving membrane permeability and bioavailability. This structural feature also enhances interaction with hydrophobic biological targets. The compound’s stability and reactivity make it valuable for research in oxidative stress modulation and potential therapeutic applications. Its well-defined chemical properties support reproducibility in experimental studies.
125002-91-7 structure
Product Name:4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)-
CAS No:125002-91-7
MF:C25H26O6
MW:422.470347881317
CID:836709
PubChem ID:471687
Update Time:2025-05-27
4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)-
- 8-Prenylluteone
- 2-(4-Methoxyphenyl)-4-oxo-7-{[2,3,4-tri-O-acetyl-6-O-(2,3,4-tri-O -acetyl-6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy}-4H-ch romen-5-yl acetate
- 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)-
- 4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)-
- [ "" ]
- 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methylbut-2-enyl)chromen-4-one
- 125002-91-7
- 5,7,2',4'-Tetrahydroxy-6,8-diprenylisoflavone
- AKOS032948908
- FS-9432
- NCGC00385686-01!3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methylbut-2-enyl)chromen-4-one
- LMPK12050304
- Eriotrichin B
- CS-0023304
- HY-N2786
- starbld0000829
- ConMedNP.1333
- DA-50027
-
- Inchi: 1S/C25H26O6/c1-13(2)5-8-17-22(28)18(9-6-14(3)4)25-21(23(17)29)24(30)19(12-31-25)16-10-7-15(26)11-20(16)27/h5-7,10-12,26-29H,8-9H2,1-4H3
- InChI Key: VYELCIXMHUBNAL-UHFFFAOYSA-N
- SMILES: O1C=C(C2C=CC(=CC=2O)O)C(C2=C(C(C/C=C(\C)/C)=C(C(C/C=C(\C)/C)=C12)O)O)=O
Computed Properties
- Exact Mass: 422.17298
- Monoisotopic Mass: 422.17293854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 745
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 668.9±55.0 °C at 760 mmHg
- Flash Point: 229.3±25.0 °C
- PSA: 107.22
- Vapor Pressure: 0.0±2.1 mmHg at 25°C
4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P17140-5mg |
2-(4-Methoxyphenyl)-4-oxo-7-{[2,3,4-tri-O-acetyl-6-O-(2,3,4-tri-O -acetyl-6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy}-4H-ch romen-5-yl acetate |
125002-91-7 | 5mg |
¥3928.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1348-1 mg |
8-Prenylluteone |
125002-91-7 | 1mg |
¥2913.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN1348-5 mg |
8-Prenylluteone |
125002-91-7 | 98% | 5mg |
¥ 4,040 | 2023-07-11 | |
| TargetMol Chemicals | TN1348-1 mL * 10 mM (in DMSO) |
8-Prenylluteone |
125002-91-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4140 | 2023-09-15 | |
| TargetMol Chemicals | TN1348-5mg |
8-Prenylluteone |
125002-91-7 | 5mg |
¥ 4040 | 2024-07-20 | ||
| A2B Chem LLC | AE41489-5mg |
8-Prenylluteone |
125002-91-7 | 97.0% | 5mg |
$719.00 | 2024-04-20 | |
| TargetMol Chemicals | TN1348-1 ml * 10 mm |
8-Prenylluteone |
125002-91-7 | 1 ml * 10 mm |
¥ 4140 | 2024-07-20 | ||
| Ambeed | A1274722-1mg |
8-Prenylluteone |
125002-91-7 | 98% | 1mg |
$183.0 | 2025-02-28 |
4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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